Cas no 2680688-21-3 (tert-butyl N-[4-(prop-2-yn-1-yl)oxan-4-yl]carbamate)

• Product Name: tert-butyl N-[4-(prop-2-yn-1-yl)oxan-4-yl]carbamate
• CAS No: 2680688-21-3
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6245174
• PubChem ID: 165940115
• Update Time: 2025-09-28

tert-butyl N-[4-(prop-2-yn-1-yl)oxan-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7264872
• tert-butyl N-[4-(prop-2-yn-1-yl)oxan-4-yl]carbamate
• 2680688-21-3

• Inchi： 1S/C13H21NO3/c1-5-6-13(7-9-16-10-8-13)14-11(15)17-12(2,3)4/h1H,6-10H2,2-4H3,(H,14,15)
• InChI Key： YJXYKAXWDKOFHG-UHFFFAOYSA-N
• SMILES： O1CCC(CC#C)(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-[4-(prop-2-yn-1-yl)oxan-4-yl]carbamate

tert-butyl N-[4-(prop-2-yn-1-yl)oxan-4-yl]carbamate: A Versatile Building Block in Modern Organic Synthesis and Drug Discovery

The compound tert-butyl N-[4-(prop-2-yn-1-yl)oxan-4-yl]carbamate, identified by the unique CAS No. 2680688–21–3, represents a structurally intricate molecule with significant potential in pharmaceutical research and advanced material development. Its chemical structure features a six-membered tetrahydropyran (THP) ring substituted at the 4-position with a propargylic group (prop–2–yn–1–yl), coupled to a carbamate moiety protected by a tert-butyl group. This combination of functionalities positions it as a valuable intermediate for constructing complex bioactive molecules through strategic functional group transformations.

The THP ring in this compound serves as a robust protecting group for hydroxyl functionalities, a strategy widely employed in multistep syntheses to preserve sensitive sites during chemical modifications. The presence of the propargylic unit introduces an alkyne handle, enabling "click chemistry" applications such as copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). Recent studies highlight the utility of propargylic motifs in drug discovery for enhancing metabolic stability and bioavailability, particularly in kinase inhibitors and GPCR modulators.

The tert-butyl carbamate component plays a critical role in nitrogen protection, offering mild deprotection conditions under acidic environments (e.g., trifluoroacetic acid). This feature aligns with modern synthetic protocols emphasizing orthogonal protection strategies to minimize side reactions during complex molecule assembly. Notably, carbamate-based protecting groups have been pivotal in the development of prodrug systems, where controlled release mechanisms improve pharmacokinetic profiles.

Synthetic approaches to CAS No. 2680688–21–3 typically involve the coupling of an activated carbamate precursor with a propargylic nucleophile under transition-metal catalysis. Palladium-catalyzed cross-coupling reactions, particularly those utilizing Buchwald-Hartwig amine coupling variants, have emerged as efficient methods for constructing the N–C bond between the aromatic amine and THP scaffold. These methodologies reflect advancements in sustainable chemistry by minimizing byproduct formation and energy consumption.

In the context of drug discovery, compounds containing similar structural motifs have demonstrated activity across multiple therapeutic areas. For instance, propargylic derivatives have shown promise as antiviral agents through covalent binding to viral proteases, while THP-containing molecules are being explored for their neuroprotective properties in Alzheimer's disease models. The modular nature of this compound allows researchers to introduce diverse substituents at strategic positions to optimize target selectivity and potency.

Recent publications emphasize the role of alkyne-containing compounds in bioorthogonal labeling techniques, where they react selectively with azides under physiological conditions without disrupting native biological processes. The alkyne functionality in this compound could be leveraged for fluorescent tagging or imaging applications using strained alkyne reporters like dibenzocyclooctynes (DBCOs). Such applications are particularly relevant in studying protein dynamics and enzyme-substrate interactions at subcellular resolution.

The compatibility of this molecule with solid-phase synthesis platforms further enhances its utility in combinatorial chemistry campaigns. Automated synthesis protocols can rapidly generate libraries of analogs by varying substituents on either the THP ring or the carbamate nitrogen, accelerating hit-to-lead optimization phases in pharmaceutical development pipelines.

Analytical characterization of this compound requires advanced spectroscopic techniques due to its complex structure. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the tert-butyl group (δ ~1.5 ppm), THP ring protons (δ ~3.5–4.5 ppm), and propargylic hydrogen atoms (δ ~3.7 ppm). Mass spectrometry confirms molecular ion peaks corresponding to [M+H]⁺, while X-ray crystallography provides definitive confirmation of its three-dimensional conformation.

In material science applications, derivatives of this compound are being investigated for their potential in optoelectronic devices due to conjugated π-systems formed through alkyne-based crosslinking reactions. The THP scaffold contributes rigidity to polymer backbones while maintaining solubility through side-chain engineering—a balance crucial for high-performance organic semiconductors.

Safety data indicates that while this compound is not classified as hazardous under standard handling conditions, appropriate laboratory practices should be followed when working with organic solvents or metal catalysts during synthesis processes. Its stability profile supports long-term storage when protected from moisture and light exposure.

Ongoing research continues to expand the application scope of compounds featuring similar structural elements. Current projects focus on developing enzyme-responsive drug delivery systems where controlled cleavage of the carbamate linkage enables site-specific release within pathological tissues such as tumors or inflamed joints.